Cas no 613666-84-5 (Carbonic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]propyl 2,5-dioxo-1-pyrrolidinyl ester)

• Product Name: Carbonic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]propyl 2,5-dioxo-1-pyrrolidinyl ester
• CAS No: 613666-84-5
• MF: C₁₃H₂₀N₂O₇
• MW: 316.307104110718
• MDL: MFCD24468795
• CID: 1627963
• PubChem ID: 145712493
• Update Time: 2025-10-29

Carbonic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]propyl 2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [3-[[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]oxy]propyl]-,1,1-dimethylethyl ester
• Carbonic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]propyl 2,5-dioxo-1-pyrrolidinyl ester
• tert-Butyl (3-((((2,5-dioxopyrrolidin-1-yl)oxy)carbonyl)oxy)propyl)carbamate
• CS-0108168
• 613666-84-5
• 1-{[(3-{[(tert-butoxy)carbonyl]amino}propoxy)carbonyl]oxy}pyrrolidine-2,5-dione
• EN300-7538950
• AT11702
• 1-[({3-[(tert-butoxycarbonyl)amino]propoxy}carbonyl)oxy]pyrrolidine-2,5-dione
• (2,5-dioxopyrrolidin-1-yl) 3-[(2-methylpropan-2-yl)oxycarbonylamino]propyl carbonate

• MDL： MFCD24468795
• Inchi： 1S/C13H20N2O7/c1-13(2,3)21-11(18)14-7-4-8-20-12(19)22-15-9(16)5-6-10(15)17/h4-8H2,1-3H3,(H,14,18)
• InChI Key： JRNBTASSMKXPNN-UHFFFAOYSA-N
• SMILES： O(C(NCCCOC(=O)ON1C(CCC1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 316.12705098g/mol
• Monoisotopic Mass: 316.12705098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 111Ų

Additional information on Carbonic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]propyl 2,5-dioxo-1-pyrrolidinyl ester

Carbonic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]propyl 2,5-dioxo-1-pyrrolidinyl ester (CAS No. 613666-84-5): A Comprehensive Overview

Carbonic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]propyl 2,5-dioxo-1-pyrrolidinyl ester, identified by its CAS number 613666-84-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in drug synthesis and bioactive molecule design. Its unique structural features, including the presence of a pyrrolidinyl ring and ester functionalities, make it a valuable candidate for further investigation in medicinal chemistry.

The compound's structure is characterized by a central pyrrolidinyl core, which is a common motif in many bioactive molecules due to its ability to mimic natural amino acid sequences and facilitate interactions with biological targets. The presence of a 2,5-dioxo group further enhances its structural complexity, potentially contributing to its pharmacological properties. Additionally, the amide linkage introduced by the [(1,1-dimethylethoxy)carbonyl] moiety adds another layer of functionality, which can be exploited in drug design for improving solubility and metabolic stability.

In recent years, there has been a growing interest in the development of novel compounds that can serve as intermediates or building blocks for more complex pharmaceutical agents. The Carbonic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]propyl 2,5-dioxo-1-pyrrolidinyl ester (CAS No. 613666-84-5) fits well within this context, as its structural features suggest potential applications in the synthesis of peptidomimetics and other bioactive molecules. These peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and rapid degradation.

One of the most promising areas of research involving this compound is its potential use as a precursor in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including inflammation and cancer progression. Inhibiting these enzymes has been a major focus in drug development, and many successful drugs on the market are protease inhibitors. The unique structural features of Carbonic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]propyl 2,5-dioxo-1-pyrrolidinyl ester make it an attractive candidate for designing new inhibitors with improved efficacy and reduced side effects.

Recent studies have also explored the use of this compound in the development of vaccines and immunomodulators. The ability to modify peptide backbones without losing biological activity has opened up new avenues for vaccine design. By incorporating structural elements similar to those found in pathogens or immune modulators into synthetic peptides or peptidomimetics like this one, researchers can develop vaccines that elicit stronger and more specific immune responses. This approach has shown promise in preclinical trials for various infectious diseases and chronic conditions.

The synthesis of Carbonic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]propyl 2,5-dioxo-1-pyrrolidinyl ester (CAS No. 613666-84-5) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as protected amino acids and pyrrolidone derivatives. These intermediates are then coupled using various coupling reagents to form the final product. The choice of coupling reagents and reaction conditions can significantly impact the efficiency and scalability of the synthesis.

In terms of applications beyond pharmaceuticals, this compound has shown potential in materials science and chemical biology. Its ability to form stable complexes with other molecules makes it useful for developing new materials with specific properties. Additionally, its structural complexity allows researchers to study fundamental aspects of molecular recognition and interactions at a molecular level.

The future prospects for Carbonic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]propyl 2,5-dioxo-1-pyrrolidinyl ester (CAS No. 613666-84-5) are promising given its versatility and potential applications across multiple fields. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic research and industrial applications. The ongoing development of novel synthetic methods will also contribute to making this compound more accessible for widespread use.